Cas no 172926-30-6 (Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside)

• Product Name: Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside
• CAS No: 172926-30-6
• MF: C₉H₁₄ClNO₅
• MW: 251.664162158966
• CID: 1061074
• PubChem ID: 11097050
• Update Time: 2025-10-08

Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• Methyl-3,6-dideoxychloroacetamido-α-D-mannopyranoside
• Methyl-3,6-dideoxych
• METHYL-3,6-DIDEOXYCHLOROACETAMID-A-D-MANNOPYRANOSIDE
• 2-chloro-1-[(1R,3S,4S,5S,8S)-4,8-dihydroxy-3-methoxy-2-oxa-6-azabicyclo[3.2.1]octan-6-yl]ethanone
• 2-chloro-1-(4,8-dihydroxy-3-methoxy-2-oxa-6-azabicyclo[3.2.1]octan-6-yl)ethanone
• [1R-(3-exo,4-endo,8-syn)]-6-(Chloroacetyl)-3-Methoxy-2-oxa-6-azabicyclo[3.2.1]octane-4,8-diol
• Methyl-3,6-dideoxychloroacetamido-?-D-mannopyranoside
• FT-0671677
• METHYL-3,6-DIDEOXYCHLOROACETAMIDO-ALPHA-D-MANNOPYRANOSIDE
• DTXSID60455133
• 172926-30-6
• Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside

• Inchi： 1S/C9H14ClNO5/c1-15-9-8(14)6-7(13)4(16-9)3-11(6)5(12)2-10/h4,6-9,13-14H,2-3H2,1H3/t4-,6+,7-,8+,9+/m1/s1
• InChI Key： OOLIJRCIVXLOFW-WTZHZCGUSA-N
• SMILES： ClCC(N1C[C@@H]2[C@H]([C@H]1[C@@H]([C@@H](OC)O2)O)O)=O

Computed Properties

• Exact Mass: 251.05600
• Monoisotopic Mass: 251.0560502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.23000
• LogP: -1.53300

Additional information on Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside

Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside (CAS No. 172926-30-6): A Comprehensive Overview

Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside (CAS No. 172926-30-6) is a specialized glycoside derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical pathways and has promising applications in drug development and synthetic chemistry.

The chemical structure of Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside consists of a Mannose core modified with a chloroacetamide group at the 3-position and a methyl ether at the 6-position. This modification imparts distinct reactivity and stability, making it an invaluable intermediate in the synthesis of complex glycosides and other bioactive molecules. The presence of the chloroacetamide moiety enhances its solubility in polar solvents, facilitating its use in various biochemical assays and reactions.

In recent years, Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural features make it an excellent scaffold for designing molecules with specific biological activities. For instance, researchers have explored its use in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The compound's ability to mimic natural glycosidic structures allows it to interact with target enzymes and modulate their activity effectively.

One of the most compelling aspects of Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside is its role in carbohydrate chemistry. Carbohydrates are fundamental components of cell membranes and play a vital role in cell signaling and recognition processes. By studying derivatives like this one, scientists can gain deeper insights into carbohydrate-protein interactions, which are essential for understanding disease mechanisms and developing targeted therapies. Recent studies have highlighted its utility in the synthesis of glycoproteins and glycolipids, which are crucial for vaccine development and immunotherapy.

The pharmaceutical industry has also shown interest in Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside due to its potential as a prodrug or a precursor for more complex drug molecules. Prodrugs are inactive or less active forms of drugs that are converted into their active form within the body. This approach can enhance drug delivery, improve bioavailability, and reduce side effects. The structural versatility of this compound makes it an attractive candidate for prodrug development, particularly in areas such as oncology and anti-inflammatory treatments.

Synthetic chemists have leveraged Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside to develop novel synthetic routes for complex carbohydrates. Its well-defined reactivity allows for selective modifications at specific positions, enabling the construction of intricate glycosidic linkages. These synthetic advancements have not only improved the efficiency of carbohydrate synthesis but also opened new avenues for creating functionalized glycoconjugates with tailored biological properties.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring its availability for research and industrial applications. This stability is particularly important in pharmaceutical settings where maintaining the integrity of active ingredients is critical. Additionally, Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside exhibits good compatibility with a wide range of solvents, further enhancing its utility in diverse chemical reactions.

In conclusion, Methyl-3,6-dideoxychloroacetamido-alpha-D-mannopyranoside (CAS No. 172926-30-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing complex glycosides, protease inhibitors, and other bioactive molecules. The ongoing research into its applications underscores its importance as a tool for advancing our understanding of carbohydrate chemistry and developing novel therapeutic agents.